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Compound of Interest

Stigmasta-4,22-diene-
3beta,6beta-diol

cat. No.: B15592021

Compound Name:

Stigmasta-4,22-diene-3beta,6beta-diol: A
Technical Overview

CAS Number: 167958-89-6
Molecular Formula: C29H4802
Molecular Weight: 428.69 g/mol

This technical guide serves to provide a comprehensive overview of Stigmasta-4,22-diene-
3beta,6beta-diol, a steroid compound identified by the CAS number 167958-89-6. This
document is intended for researchers, scientists, and professionals in the field of drug
development and natural product chemistry.

Chemical and Physical Properties

Stigmasta-4,22-diene-3beta,6beta-diol is a derivative of the stigmastane steroid skeleton. Its
structure features hydroxyl groups at the 3-beta and 6-beta positions and double bonds at the 4
and 22 positions. A summary of its key chemical and physical properties is presented in Table
1.
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Property Value Source

CAS Number 167958-89-6 Chemical Supplier Catalogs
Molecular Formula C29H4802 Chemical Supplier Catalogs
Molecular Weight 428.69 g/mol Chemical Supplier Catalogs
Appearance Solid (predicted)

Boiling Point 535.7 £ 38.0 °C at 760 mmHg Chemical Supplier Catalogs
Density 1.0+0.1 g/cm3 Chemical Supplier Catalogs
Flash Point 219.7+21.4 °C Chemical Supplier Catalogs
Refractive Index 1.541 Chemical Supplier Catalogs

Table 1: Physicochemical Properties of Stigmasta-4,22-diene-3beta,6beta-diol

Biological Activity and Mechanism of Action

As of the latest available data, there is a notable absence of published scientific literature
detailing the biological activity, mechanism of action, or any associated signaling pathways for
Stigmasta-4,22-diene-3beta,6beta-diol. While related stigmastane-type steroids isolated from
various natural sources, such as the plant genus Aster, have been investigated for potential
pharmacological properties, no specific studies on this particular diol derivative have been
found.

Research on structurally similar compounds, such as Stigmasta-4,22-dien-3-one, has indicated
potential antitubercular and cytotoxic activities. However, it is crucial to note that the presence
and orientation of the hydroxyl groups in Stigmasta-4,22-diene-3beta,6beta-diol can
significantly alter its biological profile compared to its ketone analog.

Experimental Data and Protocols

A thorough search of scientific databases has not yielded any experimental protocols or
guantitative data related to the biological evaluation of Stigmasta-4,22-diene-3beta,6beta-
diol. This includes a lack of information on its isolation from natural sources, chemical
synthesis, and in vitro or in vivo studies.
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Visualization of Pathways and Workflows

Due to the absence of experimental data on the biological activity and mechanism of action of
Stigmasta-4,22-diene-3beta,6beta-diol, it is not possible to generate diagrams of signaling
pathways or experimental workflows at this time.

Conclusion and Future Directions

Stigmasta-4,22-diene-3beta,6beta-diol remains a poorly characterized stigmastane steroid.
While its chemical structure is defined, its biological significance is currently unknown due to a
lack of published research.

Future research efforts are warranted to explore the potential pharmacological activities of this
compound. Initial studies could focus on its isolation from natural sources, particularly from
plants of the Aster genus, where related steroids have been identified. Subsequent in vitro
screening against various cell lines (e.g., cancer cell lines, immune cells) and pathogens could
provide initial insights into its potential therapeutic applications. Elucidation of its mechanism of
action and any relevant signaling pathways would be contingent on the discovery of significant
biological activity.

This technical guide will be updated as new information becomes available in the scientific
literature.

 To cite this document: BenchChem. [Stigmasta-4,22-diene-3beta,6beta-diol CAS number
167958-89-6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b15592021#stigmasta-4-22-diene-3beta-6beta-diol-
cas-number-167958-89-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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